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Compound of Interest |

1,1-DIMETHYL-1-SILA-2-
Compound Name:

OXACYCLOHEXANE
CAS No.: 5833-47-6
Cat. No.: B1582968

Get Quote

The molecular formula C6H140Si represents a fascinating case study in structural isomerism,
denoting several distinct organosilicon compounds with unique chemical properties and
applications. For researchers, scientists, and professionals in drug development, a precise
understanding of these isomers is critical, as their reactivity and utility are dictated by the
specific arrangement of their constituent atoms. This guide provides a detailed technical
overview of the two most prominent isomers corresponding to this formula:
Allyloxytrimethylsilane and Ethoxydimethylvinylsilane.

While these C6 compounds are the focus, it is worth noting that the closely related and widely
studied compound, Ethoxytrimethylsilane, has the molecular formula C5H140Si. Given the
similarity in nomenclature and structure, it is crucial for researchers to verify the specific
molecular formula and CAS number to ensure the correct reagent is being utilized in their
experimental designs. This guide will proceed to delineate the distinct characteristics of the true
C6H140Si isomers.

Section 1: Allyloxytrimethylsilane
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Allyloxytrimethylsilane is a versatile organosilicon compound distinguished by the presence of
both a trimethylsilyl ether group and a terminal allyl group. This bifunctionality makes it a
valuable intermediate in organic synthesis.

IUPAC Name and Synonyms

o |[UPAC Name: trimethyl(prop-2-enoxy)silane[1]

o Common Synonyms: Allyloxytrimethylsilane, Allyl trimethylsilyl ether, O-(trimethylsilyl)allyl
alcohol, 3-(Trimethylsiloxy)propene, Silane, trimethyl(2-propenyloxy)-[1][2][3]

e CAS Number: 18146-00-4[1][2]

Physicochemical Properties

The key physical and chemical properties of Allyloxytrimethylsilane are summarized below.
These properties are essential for designing reaction conditions, purification protocols, and
ensuring safe handling.

Property Value Source(s)
Molecular Formula C6H140Si [1][2]
Molecular Weight 130.26 g/mol [1]

Colorless to light yellow
Appearance o [4]
transparent liquid

Boiling Point 100-102 °C [5]
Density 0.773 g/mL at 25 °C [5]
Refractive Index n20/D 1.397 [5]
Flash Point 0°C [4]
o Moisture sensitive; reacts with
Sensitivity [4]
water

Synthesis and Mechanistic Insights
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Allyloxytrimethylsilane is typically synthesized via the silylation of allyl alcohol. The most
common laboratory method involves the reaction of allyl alcohol with a silylating agent like
chlorotrimethylsilane in the presence of a base.

Causality of Experimental Design: The choice of a base, such as pyridine or triethylamine, is
crucial for this reaction. Allyl alcohol's hydroxyl proton is acidic enough to react with the
silylating agent, but the reaction is significantly accelerated by a base. The base serves to
deprotonate the alcohol, forming a more nucleophilic alkoxide. This alkoxide then attacks the
electrophilic silicon atom of chlorotrimethylsilane in an SN2-type mechanism, displacing the
chloride ion. The base also acts as a scavenger for the HCI generated during the reaction,
driving the equilibrium towards the product. Anhydrous conditions are paramount, as the
silylating agent and the resulting silyl ether are both susceptible to hydrolysis.

Experimental Protocol: Synthesis of Allyloxytrimethylsilane

o Preparation: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, add allyl alcohol (1
equivalent) and a suitable anhydrous solvent (e.g., diethyl ether or dichloromethane).

o Addition of Base: Add a tertiary amine base, such as triethylamine (1.1 equivalents), to the
flask. Cool the mixture in an ice bath to 0 °C.

 Silylation: Slowly add chlorotrimethylsilane (1.1 equivalents) dropwise from the dropping
funnel to the stirred solution. Maintain the temperature at O °C during the addition.

» Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. The formation of a white precipitate (triethylammonium
chloride) will be observed.

o Work-up: Filter the reaction mixture to remove the salt precipitate. Wash the filtrate with a
saturated aqueous solution of sodium bicarbonate, followed by brine.

 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure. The crude product can be purified by fractional
distillation to yield pure Allyloxytrimethylsilane.

Diagram: Synthesis Workflow
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Caption: Workflow for the synthesis of Allyloxytrimethylsilane.

Applications in Research and Drug Development

Allyloxytrimethylsilane serves as an important chemical intermediate for synthesizing a variety
of organosilicon compounds.[4] Its dual functionality is key to its utility.

e Protecting Group Chemistry: The trimethylsilyl (TMS) ether is a classic protecting group for
alcohols. While Allyloxytrimethylsilane is the product of a protection reaction, its chemistry is
central to this field. The TMS group is easily introduced and can be cleaved under mild acidic

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1582968/docs?utm_src=pdf-body-img#introduction-navigating-the-isomeric-landscape-of-c6h14osi
https://www.cfmats.com/special-silanes/allyloxytrimethylsilane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

conditions or with a fluoride source (e.g., TBAF), making it orthogonal to many other
protecting groups.

 Allylation Reagent: The allyl group can participate in various carbon-carbon bond-forming
reactions. It can be used in allylation reactions, which are fundamental in the synthesis of
complex organic molecules, including pharmaceutical intermediates.[2]

o Monomer for Polymer Synthesis: The allyl group can undergo polymerization, making
Allyloxytrimethylsilane a potential monomer for creating silicon-containing polymers. These
polymers can have applications in materials science and as scaffolds in drug delivery
systems.

Section 2: Ethoxydimethylvinylsilane

A structural isomer of Allyloxytrimethylsilane, Ethoxydimethylvinylsilane features a vinyl group
directly attached to the silicon atom, along with an ethoxy group. This structure imparts different
reactivity and applications, particularly in polymerization and surface modification.

IUPAC Name and Synonyms

o |[UPAC Name: ethenyl-ethoxy-dimethylsilane[6]

 Common Synonyms: Ethoxydimethylvinylsilane, Dimethylethoxyvinylsilane,
Vinyldimethylethoxysilane, Silane, ethenylethoxydimethyl-[6][7][8]

o CAS Number: 5356-83-2[6][7]

Physicochemical Properties

The properties of Ethoxydimethylvinylsilane are distinct from its allyl isomer, influencing its
handling and application.
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Property Value Source(s)
Molecular Formula C6H140Si [61[7]
Molecular Weight 130.26 g/mol [6]
Appearance Colorless liquid [8]

Boiling Point 99 °C [819]
Density 0.79 g/mL at 25 °C [8]
Refractive Index n20/D 1.398 9]

Flash Point 4°C 9]
Hazards Highly flammable liquid and 6]

vapor

Synthesis and Mechanistic Insights

The synthesis of Ethoxydimethylvinylsilane typically involves the reaction of a
dichlorodimethylsilane precursor, followed by sequential substitution with vinyl and ethoxy
groups. A common route is the reaction of dichlorodimethylsilane with a vinyl Grignard reagent,
followed by reaction with ethanol.

Causality of Experimental Design: This step-wise approach allows for controlled introduction of
the functional groups. The Grignard reaction is a powerful method for forming the robust Si-C
bond of the vinyl group. The subsequent reaction with ethanol (alcoholysis) replaces the
remaining chlorine atom with an ethoxy group. The reaction with ethanol is often performed in
the presence of a base to neutralize the HCI byproduct. The stoichiometry must be carefully
controlled to prevent disubstitution in the first step.

Experimental Protocol: Synthesis of Ethoxydimethylvinylsilane

o Preparation: In a dry, nitrogen-purged reaction vessel, prepare a solution of vinylmagnesium
bromide (1 equivalent) in anhydrous THF.

 First Substitution: Cool the Grignard solution to 0 °C. Slowly add dichlorodimethylsilane (1
equivalent) to the solution while stirring vigorously. After addition, allow the mixture to warm
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to room temperature and stir for several hours to form chloro(dimethyl)vinylsilane.

e Second Substitution: In a separate flask, prepare a solution of absolute ethanol (1
equivalent) and a non-nucleophilic base like pyridine (1 equivalent) in anhydrous diethyl
ether.

» Alkoxylation: Cool the ethanol/pyridine solution to 0 °C and slowly add the
chloro(dimethyl)vinylsilane intermediate from the previous step.

e Reaction and Work-up: Allow the reaction to proceed at room temperature overnight. Filter
the resulting mixture to remove pyridinium hydrochloride salt.

 Purification: The filtrate is carefully concentrated, and the resulting crude liquid is purified by
fractional distillation under atmospheric or reduced pressure to yield pure
Ethoxydimethylvinylsilane.

Diagram: Role in Polymer Modification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1582968?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Allyloxytrimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyloxytrimethylsilane
https://www.guidechem.com/encyclopedia/allyloxytrimethylsilane-dic400329.html
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane
https://www.chemeo.com/cid/17-786-1/Allyloxytrimethylsilane
https://www.cfmats.com/special-silanes/allyloxytrimethylsilane.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1226821.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1226821.aspx
https://www.fishersci.ca/shop/products/dimethylethoxyvinylsilane-97-thermo-scientific/p-7046888
https://www.fishersci.ca/shop/products/dimethylethoxyvinylsilane-97-thermo-scientific/p-7046888
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5356832&Mask=80
https://www.benchchem.com/product/b1630559
https://www.chembk.com/en/chem/ethenylethoxydimethyl-silan
https://www.benchchem.com/product/b1582968/docs#introduction-navigating-the-isomeric-landscape-of-c6h14osi
https://www.benchchem.com/product/b1582968/docs#introduction-navigating-the-isomeric-landscape-of-c6h14osi
https://www.benchchem.com/product/b1582968/docs#introduction-navigating-the-isomeric-landscape-of-c6h14osi
https://www.benchchem.com/product/b1582968/docs#introduction-navigating-the-isomeric-landscape-of-c6h14osi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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